Cas no 898761-12-1 (4-chloro-1-(3-chloro-4-fluorophenyl)butan-1-one)

• Product Name: 4-chloro-1-(3-chloro-4-fluorophenyl)butan-1-one
• CAS No: 898761-12-1
• MF: C₁₀H₉Cl₂FO
• MW: 235.082264661789
• CID: 1945274
• PubChem ID: 24726763
• Update Time: 2025-06-11

4-chloro-1-(3-chloro-4-fluorophenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(3-chloro-4-fluorophenyl)butan-1-one
• 4-CHLORO-1-(3-CHLORO-4-FLUOROPHENYL)-1-OXOBUTANE
• CTK5G4374
• AG-H-64298
• KB-190288
• MFCD07700057
• 898761-12-1
• 4-Chloro-1-(3-chloro-4-fluorophenyl)-1-butanone
• DTXSID40645156
• AKOS016022604

• MDL： MFCD07700057
• Inchi： 1S/C10H9Cl2FO/c11-5-1-2-10(14)7-3-4-9(13)8(12)6-7/h3-4,6H,1-2,5H2
• InChI Key： ZHCAEWTVZLQOTJ-UHFFFAOYSA-N
• SMILES： ClCCCC(C1C=CC(=C(C=1)Cl)F)=O

Computed Properties

• Exact Mass: 234.00100
• Monoisotopic Mass: 234.0014485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.295
• Boiling Point: 340.8°C at 760 mmHg
• Flash Point: 159.9°C
• Refractive Index: 1.521
• PSA: 17.07000
• LogP: 3.68080
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-chloro-1-(3-chloro-4-fluorophenyl)butan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-chloro-1-(3-chloro-4-fluorophenyl)butan-1-one

Introduction to 4-Chloro-1-(3-Chloro-4-Fluorophenyl)butan-1-one (CAS No. 898761-12-1)

4-Chloro-1-(3-chloro-4-fluorophenyl)butan-1-one, with the CAS number 898761-12-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique chemical structure, which includes a chlorinated and fluorinated aromatic ring and a ketone functional group. These features contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 4-chloro-1-(3-chloro-4-fluorophenyl)butan-1-one is C₁₀H₇Cl₂FNO. Its molecular weight is approximately 250.06 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as 3-chloro-4-fluorobenzaldehyde and an appropriate chlorinated ketone. The synthesis process involves several steps, including condensation, reduction, and oxidation reactions, which are carefully controlled to ensure high yield and purity.

In the pharmaceutical industry, 4-chloro-1-(3-chloro-4-fluorophenyl)butan-1-one has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential as a building block for the synthesis of compounds with anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of a series of derivatives of 4-chloro-1-(3-chloro-4-fluorophenyl)butan-1-one that exhibited potent anti-inflammatory activity in vitro. These derivatives were found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting their potential use in treating inflammatory diseases.

Beyond its pharmaceutical applications, 4-chloro-1-(3-chloro-4-fluorophenyl)butan-1-one has also been investigated for its use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced polymers and coatings with enhanced properties. A study published in the Journal of Polymer Science in 2023 demonstrated that incorporating 4-chloro-1-(3-chloro-4-fluorophenyl)butan-1-one into polymer chains resulted in materials with improved thermal stability and mechanical strength. These materials have potential applications in industries such as aerospace, automotive, and electronics.

The safety profile of 4-chloro-1-(3-chloro-4-fluorophenyl)butan-1-one is an important consideration for its practical use. Extensive toxicological studies have been conducted to evaluate its potential risks. These studies have shown that the compound is generally safe when handled under appropriate conditions. However, it is important to follow standard safety protocols when working with this compound to minimize any potential hazards.

In conclusion, 4-chloro-1-(3-chloro-4-fluorophenyl)butan-1-one (CAS No. 898761-12-1) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive intermediate for the synthesis of more complex molecules with valuable biological and material properties. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific and industrial endeavors.